Cas no 2034370-79-9 (3-(2-methoxynaphthalen-1-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}propanamide)

• Product Name: 3-(2-methoxynaphthalen-1-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}propanamide
• CAS No: 2034370-79-9
• MF: C₂₃H₂₃N₅O₂
• MW: 401.461024522781
• CID: 6075501
• PubChem ID: 122246606
• Update Time: 2025-07-23

3-(2-methoxynaphthalen-1-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxynaphthalen-1-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}propanamide
• AKOS032463910
• 3-(2-methoxynaphthalen-1-yl)-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]propanamide
• 2034370-79-9
• 3-(2-methoxynaphthalen-1-yl)-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)propanamide
• F6573-1679
• 3-(2-methoxynaphthalen-1-yl)-N-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}propanamide

• Inchi： 1S/C23H23N5O2/c1-28-15-17(13-27-28)23-20(24-11-12-25-23)14-26-22(29)10-8-19-18-6-4-3-5-16(18)7-9-21(19)30-2/h3-7,9,11-13,15H,8,10,14H2,1-2H3,(H,26,29)
• InChI Key： AVBVMXLMSOWDPV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=CC=2C=1CCC(NCC1C(C2C=NN(C)C=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 401.18517499g/mol
• Monoisotopic Mass: 401.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.9Ų

Additional information on 3-(2-methoxynaphthalen-1-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}propanamide

Comprehensive Overview of 3-(2-methoxynaphthalen-1-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}propanamide (CAS No. 2034370-79-9)

The compound 3-(2-methoxynaphthalen-1-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}propanamide (CAS No. 2034370-79-9) is a sophisticated small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, combining a methoxynaphthalene moiety with a methylpyrazole-substituted pyrazine core, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key protein targets.

In recent years, the demand for novel small molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. The structural features of 3-(2-methoxynaphthalen-1-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}propanamide make it a subject of interest for studies focusing on kinase inhibition, receptor binding, and signal transduction. Its CAS No. 2034370-79-9 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most compelling aspects of this compound is its potential application in oncology research. With the rising prevalence of cancer and the need for more effective treatments, molecules like 3-(2-methoxynaphthalen-1-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}propanamide are being explored for their ability to selectively target cancer cells while minimizing side effects. The methoxynaphthalene group, in particular, is known for its role in enhancing lipophilicity and bioavailability, which are critical factors in drug design.

Another area of interest is the compound's potential in neurodegenerative disease research. The pyrazine and pyrazole rings are common pharmacophores in drugs targeting the central nervous system (CNS). Given the growing global burden of conditions like Alzheimer's and Parkinson's disease, the exploration of CAS No. 2034370-79-9 in this context is both timely and impactful. Researchers are investigating its ability to cross the blood-brain barrier and modulate neuroinflammatory pathways.

The synthesis and characterization of 3-(2-methoxynaphthalen-1-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}propanamide require advanced organic chemistry techniques, including multi-step synthesis and chromatographic purification. Its molecular weight and structural complexity pose challenges but also offer opportunities for innovation in synthetic methodologies. The compound's physicochemical properties, such as solubility and stability, are also critical parameters under investigation.

From a commercial perspective, CAS No. 2034370-79-9 is available through specialized chemical suppliers, catering to academic and industrial researchers. Its inclusion in high-throughput screening libraries underscores its potential as a lead compound for further development. The compound's patent status and intellectual property landscape are additional factors that influence its adoption in drug discovery programs.

In conclusion, 3-(2-methoxynaphthalen-1-yl)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}propanamide represents a fascinating example of modern medicinal chemistry. Its multifaceted applications, from cancer therapy to neurological disorders, highlight its versatility and potential. As research continues to unravel its mechanisms of action and optimize its properties, this compound is poised to make significant contributions to the pharmaceutical and biotechnology industries.